Cas no 1261897-19-1 (4-(3-Ethoxyphenyl)-2-chlorophenol)

• Product Name: 4-(3-Ethoxyphenyl)-2-chlorophenol
• CAS No: 1261897-19-1
• MF: C₁₄H₁₃ClO₂
• MW: 248.704823255539
• MDL: MFCD18315576
• CID: 2761991
• PubChem ID: 53221312
• Update Time: 2025-06-28

4-(3-Ethoxyphenyl)-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-ETHOXYPHENYL)-2-CHLOROPHENOL
• AKOS017558292
• DTXSID40685971
• 4-(3-Ethoxyphenyl)-2-chlorophenol, 95%
• 1261897-19-1
• MFCD18315576
• 3-Chloro-3'-ethoxy[1,1'-biphenyl]-4-ol
• 4-(3-Ethoxyphenyl)-2-chlorophenol

• MDL： MFCD18315576
• Inchi： 1S/C14H13ClO2/c1-2-17-12-5-3-4-10(8-12)11-6-7-14(16)13(15)9-11/h3-9,16H,2H2,1H3
• InChI Key： RZBNQMWRXQEKGZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C=1)OCC)O

Computed Properties

• Exact Mass: 248.0604073Da
• Monoisotopic Mass: 248.0604073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(3-Ethoxyphenyl)-2-chlorophenol

4-(3-Ethoxyphenyl)-2-chlorophenol (CAS No. 1261897-19-1): A Comprehensive Overview of Its Chemical Properties and Biological Applications

4-(3-Ethoxyphenyl)-2-chlorophenol, with the chemical formula C14H12O3Cl, is a substituted phenol derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. The compound’s unique molecular structure, characterized by the presence of both an ethoxyphenyl group and a chlorophenol moiety, contributes to its diverse pharmacological profiles. The CAS No. 1261897-19-1 serves as a critical identifier for this compound, enabling precise referencing in scientific literature and industrial applications. Recent studies have highlighted its potential in anti-inflammatory, antimicrobial, and anti-cancer activities, making it a focal point for researchers exploring novel therapeutic strategies.

The 4-(3-Ethoxyphenyl)-2-chlorophenol molecule is composed of a phenol ring with a chlorine atom at the 2-position and an ethoxy group attached to the 3-position of the aromatic ring. This structural arrangement imparts unique physicochemical properties, including solubility characteristics and reactivity patterns. The ethoxyphenyl substituent enhances the compound’s ability to interact with biological targets, while the chlorophenol moiety contributes to its antioxidant and anti-inflammatory capabilities. These features make 4-(3-Ethoxyphenyl)-2-chlorophenol a promising candidate for drug development, particularly in the context of inflammation-related diseases and microbial infections.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 4-(3-Ethoxyphenyl)-2-chlorophenol through catalytic and microwave-assisted methodologies. A 2023 study published in *Organic & Biomolecular Chemistry* demonstrated that the ethoxyphenyl group can be introduced via a Suzuki-Miyaura coupling reaction, significantly improving the yield and purity of the final product. This synthetic approach not only streamlines the production process but also allows for the incorporation of functional groups that can be tailored for specific biological applications. The CAS No. 1261897-19-1 is frequently referenced in such studies, underscoring its importance in modern chemical research.

The biological activity of 4-(3-Ethoxyphenyl)-2-chlorophenol has been extensively investigated in recent years. In vitro studies have shown that the compound exhibits anti-inflammatory effects by modulating the expression of NF-κB and COX-2 pathways. These findings are particularly relevant given the rising prevalence of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound has demonstrated antimicrobial properties against both Gram-positive and Gram-negative bacteria, with particular efficacy against Staphylococcus aureus and Escherichia coli. The ethoxyphenyl group is believed to play a key role in these activities by enhancing membrane permeability and disrupting microbial cellular processes.

Recent research has also focused on the anti-cancer potential of 4-(3-Ethoxyphenyl)-2-chlorophenol. A 2023 study published in *Cancer Letters* reported that the compound induces apoptosis in cancer cells by targeting mitochondrial pathways and inhibiting proliferation markers such as cyclin D1 and CDK4. The chlorophenol moiety may contribute to this effect by generating reactive oxygen species (ROS), which trigger oxidative stress and ultimately lead to cell death. These findings highlight the compound’s potential as a chemotherapeutic agent, particularly in the treatment of solid tumors and hematological malignancies.

4-(3-Ethoxyphenyl)-2-chlorophenol has also been explored for its role in drug delivery systems and nanotechnology. Researchers have investigated the use of self-assembled monolayers (SAMs) to enhance the solubility and bioavailability of the compound. A 2023 study in *Advanced Drug Delivery Reviews* demonstrated that encapsulating 4-(3-Ethoxyphenol)-2-chlorophenol within lipid nanoparticles significantly improves its targeting efficiency and therapeutic efficacy. This approach addresses the limitations of traditional formulations, which often suffer from poor solubility and rapid degradation in biological environments.

The environmental impact of 4-(3-Ethoxyphenyl)-2-chlorophenol is another area of growing interest. While the compound is primarily used in pharmaceutical applications, its potential release into aquatic ecosystems raises concerns about ecotoxicological effects. Recent studies have evaluated the toxicity of the compound toward aquatic organisms, including Daphnia magna and Lemna gibba. These studies emphasize the need for environmental risk assessments to ensure the safe use of 4-(3-Ethoxyphenyl)-2-chlorophenol in industrial and medical contexts.

In conclusion, 4-(3-Ethoxyphenyl)-2-chlorophenol (CAS No. 1261897-19-1) represents a multifaceted compound with significant potential in pharmaceutical research and biomedical applications. Its unique structural features, coupled with recent advancements in synthetic methods and biological studies, position it as a valuable tool for addressing inflammatory diseases, infections, and cancer. As research continues to uncover its mechanisms of action and optimize its therapeutic potential, 4-(3-Ethoxyphenyl)-2-chlorophenol is likely to play an increasingly important role in the development of novel therapeutics and targeted treatments.